Cas no 1000534-34-8 (2-(5-Fluoro-6-methylpyridin-2-yl)ethan-1-ol)

• Product Name: 2-(5-Fluoro-6-methylpyridin-2-yl)ethan-1-ol
• CAS No: 1000534-34-8
• MF: C₈H₁₀FNO
• MW: 155.169505596161
• MDL: MFCD09926476
• CID: 5071074
• PubChem ID: 55266244
• Update Time: 2026-03-01

2-(5-Fluoro-6-methylpyridin-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(5-fluoro-6-methylpyridin-2-yl)ethan-1-ol
• 2-(5-fluoro-6-methylpyridin-2-yl)ethanol
• P19192
• 1000534-34-8
• SY321232
• AS-79409
• AKOS006310976
• SCHEMBL4673562
• MFCD09926476
• PB39271
• 2-(5-Fluoro-6-methylpyridin-2-yl)ethan-1-ol

• MDL： MFCD09926476
• Inchi： 1S/C8H10FNO/c1-6-8(9)3-2-7(10-6)4-5-11/h2-3,11H,4-5H2,1H3
• InChI Key： KWGYPLJBXABJNR-UHFFFAOYSA-N
• SMILES： FC1C=CC(CCO)=NC=1C

Computed Properties

• Exact Mass: 155.074642105 g/mol
• Monoisotopic Mass: 155.074642105 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 33.1
• Molecular Weight: 155.17

Additional information on 2-(5-Fluoro-6-methylpyridin-2-yl)ethan-1-ol

Introduction to 2-(5-Fluoro-6-methylpyridin-2-yl)ethan-1-ol (CAS No. 1000534-34-8)

2-(5-Fluoro-6-methylpyridin-2-yl)ethan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1000534-34-8, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This compound belongs to the pyridine derivatives class, a group renowned for its broad spectrum of biological activities and therapeutic potential. The structural features of 2-(5-fluoro-6-methylpyridin-2-yl)ethan-1-ol, particularly the presence of a fluoro substituent and a methyl group on the pyridine ring, contribute to its unique chemical properties and make it a valuable scaffold for developing novel bioactive molecules.

The introduction of fluorine atoms into organic molecules is a well-established strategy in medicinal chemistry due to the ability of fluorine to modulate metabolic stability, lipophilicity, and binding affinity. In the case of 2-(5-fluoro-6-methylpyridin-2-yl)ethan-1-ol, the fluorine atom at the 5-position of the pyridine ring enhances the compound's interaction with biological targets, potentially improving its pharmacokinetic profile. This modification is particularly relevant in the development of drugs targeting neurological disorders, where fluorinated pyridines have shown promise in enhancing penetration through the blood-brain barrier.

Furthermore, the methyl group at the 6-position of the pyridine ring influences the electronic distribution of the molecule, affecting its reactivity and interactions with biological receptors. The combination of these structural elements makes 2-(5-fluoro-6-methylpyridin-2-yl)ethan-1-ol a versatile intermediate for synthesizing more complex molecules with tailored biological activities. Recent studies have highlighted its potential in inhibiting enzymes involved in inflammatory pathways, making it a candidate for therapeutic applications in conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 2-(5-fluoro-6-methylpyridin-2-yl)ethan-1-ol involves multi-step organic transformations, including nucleophilic substitution reactions and condensation processes. The fluoro-substituted pyridine core is typically prepared via palladium-catalyzed cross-coupling reactions, which allow for precise functionalization at specific positions on the pyridine ring. The introduction of the ethanol moiety at the 1-position is achieved through standard alkylation techniques, ensuring high regioselectivity and yield.

In terms of pharmacological activity, 2-(5-fluoro-6-methylpyridin-2-yl)ethan-1-ol has been investigated for its potential role as an antagonist of certain G protein-coupled receptors (GPCRs). GPCRs are integral membrane proteins that play a crucial role in signal transduction within cells, mediating a wide range of physiological processes. By targeting specific GPCRs, this compound may offer therapeutic benefits in treating conditions such as hypertension, diabetes, and neurodegenerative diseases. Preliminary computational studies have suggested that the fluoro and methyl substituents enhance binding affinity by optimizing van der Waals interactions and hydrogen bonding networks with target receptors.

The chemical stability of 2-(5-fluoro-6-methylpyridin-2-ylenol)-1 is another critical aspect that has been extensively studied. Fluorinated compounds often exhibit enhanced metabolic stability due to the low electronegativity and small size of fluorine atoms, which reduce susceptibility to enzymatic degradation. This property is particularly advantageous in drug development, as it can lead to longer half-lives and improved bioavailability. However, it is important to note that fluorine atoms can also influence solubility and permeability characteristics, necessitating careful optimization during drug design.

Recent advancements in spectroscopic techniques have enabled detailed structural characterization of 2-(5-fluoro--methylpyridin--ylenol)-1, providing insights into its conformational dynamics and interactions with biological targets. NMR spectroscopy has been particularly useful in elucidating the stereochemistry of fluorinated pyridines, which can significantly impact pharmacological activity. Additionally, X-ray crystallography has revealed detailed binding modes within target proteins, helping to rationalize structure-function relationships.

The pharmaceutical industry has shown increasing interest in developing novel therapeutics based on fluorinated pyridine derivatives due to their diverse biological activities and favorable pharmacokinetic properties. 2-(5-fluoro--methylpyridin--ylenol)-1 exemplifies this trend as a versatile scaffold for drug discovery. Its potential applications extend beyond GPCR antagonists to include inhibition of kinases and other enzymes involved in cancer signaling pathways. The fluoro substituent's ability to enhance binding affinity has been leveraged in designing inhibitors targeting tyrosine kinases, which play a critical role in cell proliferation and survival.

In conclusion, -ylenol)-1 represents a promising compound with significant therapeutic potential. Its unique structural features, including the fluoro and methyl substituents on the pyridine ring, contribute to its versatility as a pharmacophore for developing novel bioactive molecules. Ongoing research continues to explore its applications in various therapeutic areas, including neurological disorders, inflammation, and cancer treatment, highlighting its importance as a valuable intermediate in pharmaceutical chemistry.